2-(2-Nitro-4-(trifluoromethyl)phenyl)acetonitrile
Cat. No. B081314
M. Wt: 230.14 g/mol
InChI Key: CSRSFUABKGQLSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06777437B2
Procedure details
The commercially available (2-nitro-4-trifluoromethylphenyl) acetonitrile (14.0 g, 60.8 mmol) was dissolved in 9:1 EtOH:H2O (50 mL) and glacial acetic acid (1.4 mL). This mixture was hydrogenated over 10% Pd/C (5.0 g) at 50 psi for 16 h at room temperature. The reaction was filtered over celite and evaporated in vacuo. The residue was partitioned between saturated aqueous sodium carbonate and dichloromethane (2×200 mL) and the combined organic extract was dried over sodium sulfate, filtered, and concentrated in vacuo. The crude material was purified by silica gel column chromatography (hexanes/ethyl acetate, 20:1, 9:1, 5:1) to afford 12.9 g (65% yield) of 6-trifluoromethyl-1H-indole as a yellow solid: 1H NMR (400 MHz, CDCl3) 8.36, (1H, br s), 7.72 (2H, m), 7.37 (2H, m), 6.63 (1H, m); MS m/e 184 (M−H)−. Anal calcd. for C9H6F3N: C, 58.38; H, 3.26; N, 7.56. Found: C, 58.30; H, 2.92; N, 7.49.
Yield
65%
Identifiers
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REACTION_CXSMILES
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[N+]([C:4]1[CH:9]=[C:8]([C:10]([F:13])([F:12])[F:11])[CH:7]=[CH:6][C:5]=1[CH2:14][C:15]#[N:16])([O-])=O.O.C(O)(=O)C>CCO.[Pd]>[F:13][C:10]([F:11])([F:12])[C:8]1[CH:9]=[C:4]2[C:5]([CH:14]=[CH:15][NH:16]2)=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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14 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC(=C1)C(F)(F)F)CC#N
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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Smiles
|
O
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Step Three
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Name
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Quantity
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1.4 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Four
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Name
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Quantity
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5 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction was filtered over celite
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was partitioned between saturated aqueous sodium carbonate and dichloromethane (2×200 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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the combined organic extract
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The crude material was purified by silica gel column chromatography (hexanes/ethyl acetate, 20:1, 9:1, 5:1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC(C1=CC=C2C=CNC2=C1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.9 g | |
| YIELD: PERCENTYIELD | 65% | |
| YIELD: CALCULATEDPERCENTYIELD | 114.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
